Cas no 181297-91-6 ([2-(2-Chlorophenoxy)-phenyl]acetonitrile)

• Product Name: [2-(2-Chlorophenoxy)-phenyl]acetonitrile
• CAS No: 181297-91-6
• MF: C₁₄H₁₀ClNO
• MW: 243.688302516937
• CID: 2119770
• Update Time: 2023-08-04

[2-(2-Chlorophenoxy)-phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• [2-(2-Chlorophenoxy)-phenyl]acetonitrile

• Inchi： 1S/C14H10ClNO/c15-12-6-2-4-8-14(12)17-13-7-3-1-5-11(13)9-10-16/h1-8H,9H2
• InChI Key： GIUOSZCVBKOIGF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC1C=CC=CC=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 4.4
• Topological Polar Surface Area: 33